Cas no 65735-13-9 (1H-1,2,3-TRIAZOLE-4-CARBONITRILE, 5-METHYL-1-(PHENYLMETHYL)-)

1H-1,2,3-TRIAZOLE-4-CARBONITRILE, 5-METHYL-1-(PHENYLMETHYL)- structure
65735-13-9 structure
Product Name:1H-1,2,3-TRIAZOLE-4-CARBONITRILE, 5-METHYL-1-(PHENYLMETHYL)-
CAS No:65735-13-9
MF:C11H10N4
MW:198.22390127182
CID:3213106
PubChem ID:59554646
Update Time:2025-04-21

1H-1,2,3-TRIAZOLE-4-CARBONITRILE, 5-METHYL-1-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-TRIAZOLE-4-CARBONITRILE, 5-METHYL-1-(PHENYLMETHYL)-
    • DTXSID701191392
    • 65735-13-9
    • SCHEMBL11948732
    • 5-Methyl-1-(phenylmethyl)-1H-1,2,3-triazole-4-carbonitrile
    • Inchi: 1S/C11H10N4/c1-9-11(7-12)13-14-15(9)8-10-5-3-2-4-6-10/h2-6H,8H2,1H3
    • InChI Key: JYGFFCUXTSZWDJ-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)C(C)=C(C#N)N=N1

Computed Properties

  • Exact Mass: 198.090546336Da
  • Monoisotopic Mass: 198.090546336Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54.5Ų
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